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Compound of Interest

Compound Name: 2-Fluorobenzo[d]thiazol-6-ol

CAS No.: 1261543-04-7

Cat. No.: B1408601

Get Quote

2-Fluorobenzo[d]thiazol-6-ol is a fluorinated benzothiazole derivative of significant interest in

the fields of medicinal chemistry and pharmaceutical research.[1] As a heterocyclic compound,

the benzothiazole core is a "privileged structure," frequently found in compounds with a wide

range of pharmacological activities, including anticancer, antimicrobial, and neuroprotective

properties.[2][3] The strategic incorporation of a fluorine atom and a hydroxyl group onto this

scaffold makes 2-Fluorobenzo[d]thiazol-6-ol a highly valuable synthetic intermediate and a

key pharmacophore for developing novel therapeutic and diagnostic agents.[1][4]

This guide provides a comprehensive overview of the chemical properties, a proposed

synthetic pathway, and the primary research applications of this compound, tailored for

researchers and professionals in drug development. Its principal value lies in its role as a

precursor for advanced positron emission tomography (PET) imaging probes for

neurodegenerative diseases and as a building block for potent antitubercular agents.[1]

Physicochemical and Structural Properties
The unique arrangement of atoms and functional groups in 2-Fluorobenzo[d]thiazol-6-ol
dictates its chemical behavior and therapeutic potential. The electron-withdrawing nature of the
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fluorine atom and the hydrogen-bonding capability of the hydroxyl group are critical to its

interaction with biological targets.

Property Data Source

CAS Number 1261543-04-7 [1][5]

Molecular Formula C₇H₄FNOS [1]

Molecular Weight 169.18 g/mol [1]

Appearance
Assumed to be a solid at room

temperature

Inferred from related

compounds[6]

Note: Detailed experimental data such as melting point, solubility, and specific spectral data

(NMR, IR) for 2-Fluorobenzo[d]thiazol-6-ol are not widely available in public literature.

However, spectral characteristics can be predicted based on the analysis of analogous

structures.[7][8][9]

Synthesis and Chemical Reactivity: A Proposed
Pathway
While a specific, published synthesis for 2-Fluorobenzo[d]thiazol-6-ol is not readily available,

a viable route can be designed based on well-established methods for creating substituted

benzothiazoles. The most common approach involves the reaction of a substituted

aminothiophenol or aniline with a source of the thiazole carbon. A plausible method is the

Hugershoff reaction, which utilizes a substituted aniline, potassium thiocyanate, and bromine to

construct the benzothiazole ring system.

Proposed Synthetic Workflow
The following diagram illustrates a proposed pathway starting from 4-amino-3-fluorophenol.
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Caption: Proposed synthesis of 2-Fluorobenzo[d]thiazol-6-ol.

Detailed Experimental Protocol (Proposed)
This protocol is based on analogous syntheses of substituted 2-aminobenzothiazoles.[3][10]

[11]

Reaction Setup: Dissolve 1.0 equivalent of 4-amino-3-fluorophenol and 2.0-4.0 equivalents

of potassium thiocyanate (KSCN) in glacial acetic acid in a flask equipped with a magnetic

stirrer and a dropping funnel. Cool the mixture to 0-10°C in an ice bath.

Bromination: While stirring vigorously, add a solution of 1.0 equivalent of bromine in glacial

acetic acid dropwise, ensuring the temperature does not exceed 10°C. The slow addition is

critical to control the exothermic reaction and prevent unwanted side reactions.
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Reaction Progression: After the addition is complete, allow the mixture to stir at room

temperature for 12-24 hours. The reaction progress can be monitored using Thin Layer

Chromatography (TLC).

Workup and Isolation: Upon completion, pour the reaction mixture into ice water. Neutralize

the solution carefully with an aqueous ammonia or sodium bicarbonate solution to precipitate

the crude product.

Purification: Collect the precipitate by filtration, wash thoroughly with water, and dry under a

vacuum. Further purification can be achieved by recrystallization from a suitable solvent

(e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the pure 2-
Fluorobenzo[d]thiazol-6-ol.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared Spectroscopy

(IR).

Key Aspects of Reactivity
The Fluorine Atom: The C-F bond is significantly stronger than a C-H bond, which imparts

high thermal and metabolic stability.[4] Fluorine's high electronegativity can modulate the

acidity of the nearby hydroxyl group and influence the molecule's binding affinity to protein

targets. Strategically placing fluorine can block sites of metabolic hydroxylation, a common

strategy in drug design to improve a compound's pharmacokinetic profile.[12][13]

The Hydroxyl Group: The phenol moiety at the 6-position is a versatile handle for further

functionalization. It can undergo O-alkylation (Williamson ether synthesis) to introduce a

variety of side chains, allowing for the fine-tuning of properties like solubility, lipophilicity, and

target engagement.[3]

The Benzothiazole Core: The heterocyclic ring itself is a stable aromatic system, but the C2

position (bearing the fluorine) can be susceptible to nucleophilic substitution under certain

conditions, although the C-F bond is generally robust.

Applications in Research and Drug Development
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The structural features of 2-Fluorobenzo[d]thiazol-6-ol make it a valuable precursor in two

key areas of biomedical research.

Logical Flow from Structure to Application
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Caption: Structure-application relationship of the target compound.

PET Imaging Agents for Neurodegenerative Diseases
Benzothiazole derivatives are foundational structures for developing PET imaging agents that

can visualize tau protein aggregates in the brain.[1] These aggregates, known as neurofibrillary

tangles, are a primary hallmark of Alzheimer's disease and other tauopathies. The fluorine

atom on 2-Fluorobenzo[d]thiazol-6-ol is crucial for this application, as it allows for isotopic

labeling with Fluorine-18 ([¹⁸F]), a positron-emitting radionuclide ideal for PET imaging due to

its suitable half-life and imaging characteristics. The overall scaffold provides the necessary

binding affinity and pharmacokinetic properties to cross the blood-brain barrier and selectively

bind to tau aggregates.[1][14]

Development of Antitubercular Agents
The benzothiazole scaffold has also been identified as a potent inhibitor of the

decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1) enzyme in Mycobacterium

tuberculosis.[1] This enzyme is essential for the synthesis of the mycobacterial cell wall,

making it a validated and attractive target for new anti-tuberculosis (TB) drugs. 2-
Fluorobenzo[d]thiazol-6-ol serves as a valuable starting material for synthesizing more

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1408601/docs?utm_src=pdf-body#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b1408601/docs?utm_src=pdf-body-img#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/fr/product/b1408601
https://www.benchchem.com/product/b1408601/docs?utm_src=pdf-body#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/fr/product/b1408601
https://patents.google.com/patent/WO2007020400A1/en
https://www.benchchem.com/fr/product/b1408601
https://www.benchchem.com/product/b1408601/docs?utm_src=pdf-body#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b1408601/docs?utm_src=pdf-body#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


complex derivatives aimed at inhibiting DprE1, offering a potential avenue for treating

multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of TB.[1] The fluorine

and hydroxyl groups provide opportunities to optimize the molecule's potency and drug-like

properties.

Safety and Handling
As with any laboratory chemical, 2-Fluorobenzo[d]thiazol-6-ol should be handled with

appropriate care. While a specific Safety Data Sheet (SDS) is not publicly available, general

precautions for related benzothiazole compounds should be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[15]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or vapors.[16][17] Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations. Do not allow the product to enter drains.[16]

In case of exposure, seek immediate medical attention. If swallowed, rinse the mouth and call a

poison control center or doctor.[16] If it comes into contact with the eyes, rinse cautiously with

water for several minutes.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31884142/
https://pubmed.ncbi.nlm.nih.gov/31884142/
https://pubmed.ncbi.nlm.nih.gov/31884142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7161044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7161044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7587361/
https://www.bldpharm.com/products/1261543-04-7.html
https://cymitquimica.com/products/IN-DA005OX0/80087-71-4/6-fluoro-benzothiazole-2-thiol/
https://www.researchgate.net/publication/265709614_Synthesis_of_2-substituted-6-hydr_oxy_and_6-methoxy_benzothiazoles_from_14-benzoquinone
http://www.orientjchem.org/vol32no2/a-simple-and-efficient-route-for-synthesis-of-2-alkylbenzothiazoles/
http://www.orientjchem.org/vol32no2/a-simple-and-efficient-route-for-synthesis-of-2-alkylbenzothiazoles/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9462017/
https://www.derpharmachemica.com/pharma-chemica/synthesis-characterization-and-biological-evaluation-of-some-novel-6fluoro-benzothiazole-substituted-thiazolidinones-as-.pdf
https://www.researchgate.net/publication/390079169_SYNTHESIS_AND_BIOLOGICAL_EVALUATION_OF_6-FLUORO_BENZOTHIAZOLE_SUBSTITUTED_134-THIADIAZOLE
https://pubs.acs.org/doi/10.1021/jm001104n
https://www.benchchem.com/product/B12962302
https://patents.google.com/patent/WO2007020400A1/en
https://patents.google.com/patent/WO2007020400A1/en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101630-SDS-EN.pdf
https://www.geneseo.edu/wp-content/uploads/2022/10/2-Aminobenzothiazole-sds.pdf
https://leap.epa.ie/docs/8a685634-d7ea-4755-9938-b96c1bd09c46.pdf
https://www.benchchem.com/product/b1408601/docs#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b1408601/docs#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b1408601/docs#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b1408601/docs#introduction-a-key-scaffold-in-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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